5-methoxy-2-(4-methoxyphenyl)-1H-indole

• Molecular Formula: C16H15NO2
• Molecular Weight: 253.29 g/mol
• IUPAC Name: 5-methoxy-2-(4-methoxyphenyl)-1H-indole
• InChI: InChI=1S/C16H15NO2/c1-18-13-5-3-11(4-6-13)16-10-12-9-14(19-2)7-8-15(12)17-16/h3-10,17H,1-2H3
• InChI Key: KZENUBMQSNJFCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC3=C(N2)C=CC(=C3)OC

Description

5-methoxy-2-(4-methoxyphenyl)-1H-indole is a useful research compound. Its molecular formula is C16H15NO2 and its molecular weight is 253.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of p-methoxy-2-bromopropiophenone ((1 g, 4.11 mmol) was added to a solution of p-methoxyanisole in N,N dimethylaniline (1.7 g, 13.82 mmol)) and heated under reflux for 3 hours. The reaction mixture was cooled to room temperature, poured into 2N HCl, and extracted with EtOAc. The organic extract was washed with water and dried over Na2SO4. Removal of the solvent under reduced pressure and flash chromatography on SiO2 using CH2Cl2 gave the desired intermediate compound 2.